BENGHE Foundational & Exploratory

Check Availability & Pricing

Photophysical & Chemical Properties of 1-
Pyrenol, 6-nitro-

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1-Pyrenol, 6-nitro-
CAS No.: 1767-28-8
Cat. No.: B122723
Get Quote
. J

Technical Guide for Spectroscopic & Environmental Applications

Executive Summary & Chemical Identity

1-Hydroxy-6-nitropyrene (1-OH-6-NP) represents a classic "push-pull" chromophore where the
electron-donating hydroxyl group (-OH) at position 1 and the electron-withdrawing nitro group (-
NO

) at position 6 communicate through the conjugated pyrene
-system.

Unlike unsubstituted pyrene, which is characterized by long-lived fluorescence and excimer
formation, 1-OH-6-NP is dominated by rapid intersystem crossing (ISC) and intramolecular
charge transfer (ICT). It is primarily encountered by researchers as a stable, mutagenic
photoproduct resulting from the solar irradiation of 1-nitropyrene and 1,6-dinitropyrene.
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Property Detail
CAS Name 1-Pyrenol, 6-nitro-
Synonyms 1-Hydroxy-6-nitropyrene; 6-Nitro-1-pyrenol
C
Molecular Formula H
NO
Molecular Weight 263.25 g/mol
D-
Electronic Class -A (Donor-
-Acceptor)

HPLC-Fluorescence; LC-MS/MS (m/z 262 [M-H]
Primary Detection

)

Electronic Structure & Absorption Spectra

The introduction of the nitro group induces a strong bathochromic (red) shift in the absorption
spectrum compared to 1-hydroxypyrene.

Ground State Absorption

The absorption spectrum is characterized by a broad charge-transfer (CT) band in the visible
region (400-450 nm), giving the compound its distinct yellow-orange color.

¢ Mechanism: Direct excitation into a Charge Transfer state (
).
e Solvatochromism: The absorption maximum (

) exhibits positive solvatochromism. In polar solvents (e.g., methanol, DMSO), the dipole
moment of the excited state is stabilized, red-shifting the absorption band further than in non-
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polar solvents (e.g., hexane).

The "Push-Pull" Effect
e Donor (OH): Raises the energy of the HOMO.

o Acceptor (NO

): Lowers the energy of the LUMO.
e Result: A narrowed HOMO-LUMO gap compared to pyrene (
eV), facilitating low-energy visible light absorption.

Excited State Dynamics & Photochemistry

The photophysics of 1-OH-6-NP are defined by the competition between radiative decay
(fluorescence), intersystem crossing (ISC), and photochemical rearrangement.

Fluorescence Quenching & ISC

Nitro-PAHSs are notoriously weakly fluorescent (

e Heavy Atom/El-Sayed Rule: The nitro group introduces

transitions. Spin-orbit coupling between the singlet
and triplet

states is highly efficient, leading to ultrafast ISC (
).

e Impact: While 1-hydroxypyrene is highly fluorescent (

), the 6-nitro derivative shows drastically reduced quantum yield, though it remains
detectable by sensitive HPLC-fluorescence detectors.

Photoacidity (Theoretical Framework)
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1-Hydroxypyrene is a known photoacid (

)

¢ Prediction for 1-OH-6-NP: The electron-withdrawing nitro group at the conjugated 6-position
significantly increases acidity.

o Ground State:

is expected to be lower than 8.8 (likely 6.0-7.0).

o Excited State: Upon excitation, charge transfer from OH to NO

makes the oxygen extremely electron-deficient, potentially driving the

below 0 (Super-photoacid behavior).

Formation Pathway (Nitro-Nitrite Rearrangement)

The molecule is formed via a specific photochemical pathway from 1,6-dinitropyrene or 1-
nitropyrene. This mechanism is critical for researchers studying atmospheric degradation of
PAHSs.
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Figure 1: The photochemical formation pathway of 1-hydroxy-6-nitropyrene via nitro-nitrite
rearrangement.[1][2][3][4][5][6]

Experimental Protocols
Synthesis via Photolysis

This protocol generates 1-OH-6-NP as a standard for analytical calibration.

o Preparation: Dissolve 1-nitropyrene (
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M) in methanol.

o Deoxygenation: Purge the solution with N

for 30 minutes to suppress singlet oxygen quenching.

e Irradiation: Irradiate with a Xe-Hg lamp (or UV LED at 365 nm) for 45—60 minutes.

e Monitoring: Monitor the disappearance of the 1-nitropyrene band (405 nm) and the
appearance of the red-shifted product band (~430 nm).

« |solation: Preconcentrate the solution and separate via HPLC (C18 column) or preparative
TLC.

HPLC-Fluorescence Detection

Due to low quantum yields, optimized detection parameters are required.

Column: C18 Reverse Phase (e.g., Cosmosil 5C18-MS).[1]

Mobile Phase: Acetonitrile/Water (gradient, typically 70:30 to 100:0).

Excitation Wavelength (

): 360-380 nm (Targets the pyrene core absorption).

Emission Wavelength (

): 430-450 nm (Detects the Stokes-shifted emission).

o Note: Ensure the detector gain is set high due to the quenching effect of the nitro group.

Summary of Photophysical Data
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Parameter Value /| Range Context

Solvent dependent

400-440 nm ) )
(Bathochromic shift vs Pyrene)
Weak emission; highly
430-500 nm - )
sensitive to solvent polarity
Quenched by efficient ISC
(Nitro group effect)
Precursor 1-Nitropyrene Photodegradation yield
) o ] Strongest estrogenic activity
Bioactivity Estrogenic

among OH-nitro isomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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